4-(dimethylamino)-N'-[(E)-(3-nitrophenyl)methylidene]benzohydrazide

• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 4-(dimethylamino)-N-[(E)-(3-nitrophenyl)methylideneamino]benzamide
• InChI: InChI=1S/C16H16N4O3/c1-19(2)14-8-6-13(7-9-14)16(21)18-17-11-12-4-3-5-15(10-12)20(22)23/h3-11H,1-2H3,(H,18,21)/b17-11+
• InChI Key: KOIYKZIXWQHWIP-GZTJUZNOSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)C(=O)N/N=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NN=CC2=CC(=CC=C2)[N+](=O)[O-]

Description

4-(Dimethylamino)-N'-[(E)-(3-nitrophenyl)methylidene]benzohydrazide is a hydrazone derivative synthesized by condensing 4-(dimethylamino)benzohydrazide with 3-nitrobenzaldehyde. Hydrazones are characterized by the –NHN=CH– functional group, which confers versatility in coordination chemistry, biological activity, and material science . The dimethylamino group at the para position of the benzohydrazide moiety enhances electron-donating properties, while the 3-nitrophenyl substituent introduces electron-withdrawing effects, influencing reactivity and intermolecular interactions .

Structurally, the compound adopts an (E)-configuration at the azomethine bond, as confirmed by crystallographic studies of analogous hydrazones . The planar geometry and conjugation across the hydrazone bridge facilitate π-π stacking and hydrogen bonding, critical for stabilizing crystal lattices and modulating biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(dimethylamino)-N’-[(E)-(3-nitrophenyl)methylidene]benzohydrazide typically involves the condensation reaction between 4-(dimethylamino)benzohydrazide and 3-nitrobenzaldehyde. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The reaction mixture is heated to facilitate the formation of the Schiff base, resulting in the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to maximize yield and purity. Additionally, purification techniques like recrystallization or chromatography may be employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-(dimethylamino)-N’-[(E)-(3-nitrophenyl)methylidene]benzohydrazide can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Hydrogen gas (H₂) with a palladium on carbon (Pd/C) catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Formation of nitro derivatives or carboxylic acids.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzohydrazides.

Scientific Research Applications

4-(dimethylamino)-N’-[(E)-(3-nitrophenyl)methylidene]benzohydrazide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-N’-[(E)-(3-nitrophenyl)methylidene]benzohydrazide is not fully understood, but it is believed to involve interactions with cellular components at the molecular level. The compound may target specific enzymes or receptors, leading to alterations in cellular pathways. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Key Observations :

• Electron Effects: The dimethylamino group reduces the energy gap (ΔE) compared to nitro-substituted analogs, enhancing charge transfer capabilities .
• Thermal Stability : Nitro-substituted derivatives (e.g., 3-nitrobenzohydrazide) exhibit higher melting points due to stronger intermolecular interactions (e.g., hydrogen bonds involving nitro groups) .
• Dipole Moments : Electron-withdrawing groups (e.g., nitro) increase dipole moments, improving solubility in polar solvents .

Antibacterial Activity

Compound	MIC (μg mL⁻¹) Against E. coli	MIC (μg mL⁻¹) Against B. subtilis	Reference
Target Compound	Not Tested	Not Tested	—
4-Bromo-N'-(Pyridin-4-ylmethylene)benzohydrazide	3.13	>25
4-(Dimethylamino)-N'-(Pyridin-4-ylmethylene)benzohydrazide	>25	3.13

Insights :

• Pyridinyl and bromo substituents enhance antibacterial specificity. For example, 4-bromo derivatives show potent activity against E. coli, while dimethylamino analogs target B. subtilis .
• The nitro group in the target compound may confer activity against Gram-negative bacteria, as seen in related nitroaromatic hydrazones .

Enzyme Inhibition

In xanthine oxidase (XO) inhibition assays:

• (E)-4-(Dimethylamino)-N'-(4-hydroxy-3-methoxybenzylidene)benzohydrazide (IC₅₀ = 8.2 μM) outperformed nitro-substituted analogs (IC₅₀ > 20 μM), attributed to better hydrogen bonding with the XO active site .